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Compound of Interest

Compound Name: Triethyl arsenate

Cat. No.: B090927

For Immediate Implementation by Laboratory Personnel

Triethyl arsenate is a highly toxic and carcinogenic compound requiring stringent disposal
protocols to ensure the safety of laboratory personnel and the environment.[1][2][3][4]
Adherence to these procedures is mandatory to comply with U.S. Environmental Protection
Agency (EPA) regulations governing hazardous arsenic compounds.[5] This guide provides
essential, step-by-step instructions for the safe handling and disposal of triethyl arsenate
waste.

l. Immediate Safety and Handling Precautions

All manipulations involving triethyl arsenate must be conducted within a designated area,
clearly labeled with hazard warnings (e.g., "Danger: Carcinogen in Use").[6] This area must be
equipped with a functional chemical fume hood, glove box, or other suitable containment
device to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE): The minimum required PPE includes:
o Safety glasses with side shields
e Alaboratory coat

 Nitrile gloves (inspect before and after use)[6]
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An operational eyewash station and safety shower must be readily accessible in the laboratory.

[6]
Il. Step-by-Step Disposal Protocol

Step 1: Waste Collection

» All waste containing triethyl arsenate, including residual materials, rinse water from empty
containers, and contaminated disposable items (e.g., gloves, absorbent pads), must be
collected as hazardous waste.[6]

o Use a designated, sealable, and compatible waste container, such as a brown glass bottle,
for collection.[6] The container must be in good condition with a non-leaking, screw-on cap.

¢ Never dispose of any triethyl arsenate-containing materials down the drain.[6]
Step 2: Waste Storage and Labeling
e The hazardous waste container must be kept closed at all times, except when adding waste.

» Store the container in a designated, secure secondary containment unit within the laboratory.

[6]

» Label the waste container clearly with "Hazardous Waste," the full chemical name "Triethyl
Arsenate,” and a description of the contents (e.g., "contaminated gloves and wipes,"
"aqueous waste").

Step 3: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal service to schedule a pickup.[5]

o Complete a chemical waste pickup request form as required by your institution or the
disposal service.[6]

Step 4: Decontamination
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» Rinse water from the decontamination of any non-disposable equipment must be collected
as hazardous waste.[6]

e Thoroughly wash hands, face, neck, and forearms after handling triethyl arsenate.[6]
Step 5: Spill Management

o Any spill of triethyl arsenate, regardless of the amount, must be reported immediately as a
major spill event to your institution's EHS or safety officer.[6]

lll. Regulatory and Hazard Data

The following table summarizes key regulatory and hazard information for triethyl arsenate.

Data Point Valuel/Classification Source

H301: Toxic if swallowedH331:
Toxic if inhaledH350: May
cause cancerH400: Very toxic
GHS Hazard Statements o ] [1][3]
to aquatic lifeH410: Very toxic
to aquatic life with long lasting

effects

Arsenic compounds are
EPA Hazardous Waste ) [5]
regulated as toxic waste.

Toxicity Characteristic
Leaching Procedure (TCLP) 5.0 mg/L [5]
Limit for Arsenic

EPA Drinking Water Standard

) 10 parts per billion (ppb) [71181[9]1[10]
for Arsenic

IV. Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of triethyl
arsenate.
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Laboratory Operations

Start: Handling Triethyl Arsenate
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Caption: Workflow for the safe disposal of triethyl arsenate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b090927?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-arsenate
https://www.toxno.com.au/toxins/substance_id_29228.html
https://echa.europa.eu/substance-information/-/substanceinfo/100.102.611
https://cymitquimica.com/cas/15606-95-8/
https://www.hazardouswastedisposal.com/toxic-chemicals-disposal-services
https://www.hazardouswastedisposal.com/toxic-chemicals-disposal-services
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://wwwn.cdc.gov/TSP/unavailable.aspx?aspxerrorpath=/tsp/PHS/PHS.aspx
https://www.epa.gov/sites/default/files/2015-09/documents/train1-background.pdf
https://www.epa.gov/dwreginfo/chemical-contaminant-rules
https://www.epa.gov/dwreginfo/drinking-water-arsenic-rule-history
https://www.benchchem.com/product/b090927#triethyl-arsenate-proper-disposal-procedures
https://www.benchchem.com/product/b090927#triethyl-arsenate-proper-disposal-procedures
https://www.benchchem.com/product/b090927#triethyl-arsenate-proper-disposal-procedures
https://www.benchchem.com/product/b090927#triethyl-arsenate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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